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Compound of Interest

Compound Name: Avenanthramide D

Cat. No.: B1666152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Avenanthramide D, a key bioactive

compound found in oats. The document covers its systematic nomenclature, synonyms, and

physicochemical properties. Furthermore, it details a standard experimental protocol for its

extraction and visually represents both the extraction workflow and its primary anti-

inflammatory signaling pathway.

Nomenclature and Synonyms
Avenanthramide D is a member of the avenanthramide class of phenolic alkaloids, which are

characteristic secondary metabolites of oats (Avena sativa). The nomenclature of

avenanthramides can be complex, with different systems used in scientific literature. The name

"avenanthramide" itself was first coined by Collins.[1]

The systematic name for Avenanthramide D according to the International Union of Pure and

Applied Chemistry (IUPAC) is 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic acid.[2]

Avenanthramide D is also known by several synonyms, which are frequently encountered in

research papers and chemical databases. These include:

Avenanthramide 1p[3]
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Dianthramide P[4]

N-(E)-p-Coumaroylanthranilic acid[3]

N-p-Coumarylanthranilic acid[3]

2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic Acid[2]

2-(((E)-3-(4-hydroxyphenyl)prop-2-enoyl)amino)benzoic acid[2]

Two primary nomenclature systems have been described for avenanthramides. The system by

Collins uses alphabetical descriptors, while Dimberg's system uses a combination of letters and

numbers to denote the specific anthranilate and phenylpropanoid moieties.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Avenanthramide D is presented in the

table below. This data is essential for its handling, formulation, and experimental design.

Property Value Source

Molecular Formula C16H13NO4 [3]

Molecular Weight 283.3 g/mol [3]

CAS Number 115610-36-1 [3]

Appearance Light yellow solid [3]

Solubility
Soluble in methanol and

DMSO.
[3]

Long-Term Storage -20°C [3]

Purity (typical) >95% by HPLC [3]

Experimental Protocol: Extraction of
Avenanthramides from Oats
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The following protocol describes a general method for the extraction of avenanthramides,

including Avenanthramide D, from oat groats. This method is a synthesis of commonly used

laboratory procedures.

Objective: To extract a crude mixture of avenanthramides from oat samples for subsequent

analysis or purification.

Materials:

Milled oat groats

80% Methanol (Methanol/Water, 80:20 v/v)

Centrifuge

Rotary evaporator or vacuum concentrator

Magnetic stirrer and stir bars

Filtration apparatus with PTFE membrane filters (0.45 µm)

Procedure:

Sample Preparation: Weigh 5.0 g of finely milled oat groats.

Extraction: a. Add 35 mL of 80% methanol to the oat sample in a suitable flask. b. Stir the

mixture vigorously using a magnetic stirrer for 30 minutes at room temperature. c. Centrifuge

the mixture at approximately 600 x g for 10 minutes to pellet the solid material. d. Carefully

decant the supernatant into a clean collection flask. e. Repeat the extraction (steps 2a-2d)

on the remaining pellet with a fresh 35 mL of 80% methanol to ensure exhaustive extraction.

Solvent Evaporation: a. Combine the supernatants from both extractions. b. Concentrate the

combined extract under reduced pressure using a rotary evaporator or a vacuum

concentrator. The temperature should not exceed 40°C to prevent degradation of the

avenanthramides.

Reconstitution and Filtration: a. Once the solvent is fully evaporated, dissolve the dried

extract in 2 mL of methanol. b. Filter the reconstituted extract through a 0.45 µm PTFE
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membrane filter to remove any remaining particulate matter.

Storage: The filtered extract, rich in avenanthramides, is now ready for analytical procedures

such as HPLC. For short-term storage, keep the extract at 4°C. For long-term storage, -20°C

is recommended.

Visualizations
Experimental Workflow for Avenanthramide Extraction
The following diagram illustrates the key steps in the laboratory extraction of avenanthramides

from oats.
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Start: Milled Oat Sample

Step 1: First Extraction
(80% Methanol, 30 min stirring)

Step 2: First Centrifugation
(600 x g, 10 min)

Collect Supernatant 1

Oat Pellet

Step 5: Combine Supernatants

Step 3: Second Extraction
(80% Methanol, 30 min stirring)

Step 4: Second Centrifugation
(600 x g, 10 min)

Collect Supernatant 2

Step 6: Solvent Evaporation
(under reduced pressure, <40°C)

Step 7: Reconstitute in Methanol

Step 8: Filtration
(0.45 µm PTFE filter)

End: Avenanthramide-rich Extract

Click to download full resolution via product page

Avenanthramide Extraction Workflow
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Anti-Inflammatory Signaling Pathway of
Avenanthramides
Avenanthramides exert their anti-inflammatory effects primarily through the inhibition of the

Nuclear Factor-kappa B (NF-κB) signaling pathway. The diagram below outlines this

mechanism.
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Avenanthramide D's Inhibition of the NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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